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Cat. No.: B15178575 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
EINECS 256-813-8 is the European Inventory of Existing Commercial Chemical Substances

designation for the compound formed between lauric acid and 2-amino-2-methyl-1-propanol.

This substance is a salt resulting from an acid-base reaction, where the carboxylic acid group

of lauric acid reacts with the amino group of 2-amino-2-methyl-1-propanol. Understanding the

physicochemical properties of this compound is crucial for its application in various fields,

including pharmaceuticals and material science. As direct experimental data for the compound

is not readily available, this guide provides a comprehensive overview of the physicochemical

properties of its constituent components: lauric acid and 2-amino-2-methyl-1-propanol. This

information serves as a foundational dataset for researchers and developers working with or

formulating this substance.

Physicochemical Properties
The physicochemical properties of lauric acid and 2-amino-2-methyl-1-propanol are

summarized in the tables below. These properties are essential for predicting the behavior of

the resulting salt in various environments.
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Lauric acid, systematically known as dodecanoic acid, is a saturated fatty acid with a 12-carbon

chain.[1] It is a white, powdery solid with a faint odor of bay oil or soap.[1]

Property Value Reference

Molecular Formula C12H24O2 [1]

Molecular Weight 200.32 g/mol [1]

Melting Point 44 °C [1]

Boiling Point 298 °C [1]

Water Solubility Insoluble [1]

Solubility in Organic Solvents
Soluble in ethanol, ether, and

chloroform
[1]

pKa 4.9

2-Amino-2-methyl-1-propanol
2-Amino-2-methyl-1-propanol is a colorless liquid and a useful buffering agent in various

applications.[2]

Property Value Reference

Molecular Formula C4H11NO [2]

Molecular Weight 89.14 g/mol

Melting Point 30-31 °C

Boiling Point 165 °C

Water Solubility Miscible

Vapor Pressure 0.1 kPa at 20 °C

pKa 9.7 at 25 °C
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The following are summaries of standard OECD guidelines for determining key

physicochemical properties. These methodologies are recommended for generating reliable

and reproducible data.

Melting Point/Melting Range (OECD Guideline 102)
This guideline describes various methods for the determination of the melting point or melting

range of substances. The choice of method depends on the physical state of the substance.

Capillary Method:

A small, finely powdered sample of the substance is introduced into a capillary tube, which is

then sealed at one end.

The capillary tube is placed in a heated bath or a metal block with a temperature control and

a thermometer.

The temperature is raised at a slow, controlled rate.

The temperatures at which the substance begins to melt and is completely molten are

recorded as the melting range.

Boiling Point (OECD Guideline 103)
This guideline provides several methods for determining the boiling point of a liquid.

Ebulliometer Method:

An ebulliometer, an apparatus for accurately measuring the boiling point of a liquid, is filled

with the test substance.

The substance is heated, and the temperature of the boiling liquid and its vapor are

measured.

The pressure is also recorded, and the boiling point is corrected to standard atmospheric

pressure if necessary.

Water Solubility (OECD Guideline 105)
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This guideline details methods for determining the solubility of a substance in water.

Flask Method (for solubilities > 10 mg/L):

An excess amount of the test substance is added to a flask containing purified water.

The flask is agitated at a constant temperature for a sufficient period to reach equilibrium.

The solution is then filtered to remove any undissolved substance.

The concentration of the substance in the clear aqueous phase is determined by a suitable

analytical method.

Vapor Pressure (OECD Guideline 104)
This guideline describes several methods for determining the vapor pressure of a substance.

Dynamic Method (Cottrell's Method):

The substance is heated in a suitable apparatus, and the boiling temperature is measured at

various applied pressures.

The vapor pressure at a given temperature is the applied pressure at which the substance

boils at that temperature.

Dissociation Constant (pKa) (OECD Guideline 112)
This guideline outlines methods for determining the acid dissociation constant (pKa) of a

substance in water.

Titration Method:

A known concentration of the substance is dissolved in water.

The solution is titrated with a standard solution of a strong acid or base.

The pH of the solution is monitored throughout the titration using a calibrated pH meter.

The pKa is calculated from the pH at the half-equivalence point of the titration curve.
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Logical Relationships
The formation of EINECS 256-813-8 from its constituent components can be visualized as a

simple acid-base reaction.

Lauric Acid
(Dodecanoic Acid)

+

2-Amino-2-methyl-1-propanol

EINECS 256-813-8
(Laurate Salt)

 Acid-Base Reaction 

Click to download full resolution via product page

Caption: Acid-base reaction forming EINECS 256-813-8.

The experimental workflow for determining a key physicochemical property such as water

solubility can be outlined as follows:
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Start

Prepare supersaturated solution
(Substance + Water)

Equilibrate at constant temperature
with agitation

Separate solid and liquid phases
(e.g., centrifugation, filtration)

Analyze concentration of
dissolved substance in the aqueous phase

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide to the Physicochemical
Properties of EINECS 256-813-8]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15178575#physicochemical-properties-of-einecs-
256-813-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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